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Compound of Interest

Compound Name: Synthalin sulfate

Cat. No.: B560203 Get Quote

This in-depth technical guide serves as a crucial resource for researchers, scientists, and drug

development professionals, providing a comprehensive overview of the physicochemical

properties of Synthalin sulfate. The focus of this document is to impart practical, field-tested

knowledge and robust protocols to ensure the compound's effective and safe use in a

laboratory environment.

Foundational Understanding: Synthalin and its
Sulfate Form
Synthalin, chemically known as decamethylenediguanidine, is a synthetic compound initially

explored for its ability to lower blood glucose levels.[1][2][3][4][5] While its clinical application

was eventually superseded by metformin, Synthalin and its derivatives remain valuable tools in

metabolic research and the discovery of new drugs. For laboratory purposes, it is typically

supplied as Synthalin sulfate, a salt form prized for its enhanced stability and ease of

handling.

This guide will systematically detail the essential physicochemical characteristics of Synthalin
sulfate, offer meticulous protocols for its analysis and measurement, and explore its biological

context to aid in the design of scientifically sound experiments.

Essential Physicochemical Characteristics
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A solid grasp of a compound's physicochemical properties is fundamental to rigorous scientific

investigation. These characteristics influence a wide range of experimental parameters, from

the choice of solvents and storage conditions to the development of precise analytical

techniques.

Chemical Identity and Molecular Formula
Chemical Name: 1,1'-(Decane-1,10-diyl)bis(guanidine) sulfate[6]

Synonyms: Synthalin, Synthalin sulfate, Decamethylenediguanidine sulfate[7]

CAS Number: 301-15-5[7]

Molecular Formula: C₁₂H₃₀N₆O₄S[6][7]

Molecular Weight: 354.47 g/mol [6][7]

Diagram: Chemical Structure of Synthalin Sulfate

Caption: Chemical structure of the Synthalin cation and the sulfate anion.

Tabulated Physicochemical Data
The table below provides a summary of the key physicochemical properties of Synthalin
sulfate, gathered from authoritative sources.

Property Value Source(s)

Appearance Solid [8]

Boiling Point 462.2°C at 760 mmHg [7]

Density 1.15 g/cm³ [7]

Flash Point 233.3°C [7]

Solubility
May be soluble in DMSO, H₂O,

Ethanol, or DMF
[8]

Storage Store at room temperature [9]
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Laboratory Procedures for Handling and
Preparation
The correct handling and preparation of Synthalin sulfate are critical for both the success of

experiments and the safety of laboratory personnel.

Storage and Stability
Storage Conditions: Store the compound in a tightly sealed container in a dry, cool, and well-

ventilated area.[7] It is recommended to keep it away from foodstuff containers and

incompatible materials.[7]

Stability: The product is chemically stable under standard ambient conditions (room

temperature).

Solution Stability: The stability of Synthalin sulfate in solution can be influenced by storage

conditions. For instance, a study on terbutaline sulfate injection stored in plastic syringes

showed it remained stable for seven weeks under refrigeration and at room temperature,

both with and without light exposure.[10] It is advisable to prepare solutions fresh or to

validate their stability under your specific storage conditions.

Preparation of Stock Solutions: A Step-by-Step Protocol
This protocol details a standardized method for preparing a 10 mM aqueous stock solution of

Synthalin sulfate.

Materials:

Synthalin sulfate powder

High-purity water (e.g., Milli-Q or equivalent)

Calibrated analytical balance

Appropriate-sized volumetric flask

Magnetic stirrer and stir bar
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Sterile 0.22 µm filters and syringes (for cell-based assays)

Protocol:

Mass Calculation: Determine the required mass of Synthalin sulfate for your desired

concentration and volume.

Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

For a 10 mL of a 10 mM solution: 0.010 mol/L × 0.010 L × 354.47 g/mol = 0.0354 g (35.4

mg)

Weighing: Use an analytical balance to accurately weigh the calculated amount of Synthalin
sulfate.

Dissolution: Transfer the powder to the volumetric flask. Add about half of the final volume of

high-purity water and gently swirl to dissolve. A magnetic stirrer can facilitate this process.

Volume Adjustment: Once the solid is completely dissolved, add high-purity water up to the

calibration mark of the volumetric flask.

Homogenization: Cap the flask and invert it multiple times to ensure the solution is

thoroughly mixed.

Sterilization (Optional): For cell culture experiments, pass the solution through a 0.22 µm

sterile filter into a sterile container.

Aliquoting and Storage: Divide the stock solution into smaller, single-use aliquots to prevent

multiple freeze-thaw cycles and store at the recommended temperature.

Diagram: Stock Solution Preparation Workflow
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Caption: Workflow for the preparation of Synthalin sulfate stock solutions.
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Analytical Methods for Characterization
Employing robust analytical methods is crucial for confirming the identity, purity, and

concentration of Synthalin sulfate in your experimental samples.

High-Performance Liquid Chromatography (HPLC)
HPLC is a fundamental technique for the analysis of Synthalin sulfate. Given its polar and

cationic properties, a reversed-phase method incorporating an ion-pairing agent is often the

most effective approach.

Mass Spectrometry (MS)
Mass spectrometry is an indispensable tool for confirming the molecular weight and structure of

Synthalin.[11][12][13][14][15] It is commonly coupled with liquid chromatography (LC-MS).

Expected Ions:

Positive Ion Mode (ESI+):

[M+H]⁺: This ion is expected for the intact Synthalin cation.

[M+2H]²⁺: The dicationic form is frequently observed due to the presence of two basic

guanidinium groups. This will appear at an m/z value corresponding to half the molecular

weight of the cation plus a proton.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy can provide detailed structural information and definitively

confirm the compound's identity.

Biological Significance and Mechanism of Action
While the precise molecular targets of Synthalin are not as extensively characterized as those

of metformin, it is known to exert its effects through several mechanisms, primarily by impacting

cellular metabolism.

Key Biological Activities:
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Inhibition of Mitochondrial Respiration: Synthalin is a known inhibitor of the mitochondrial

respiratory chain, specifically Complex I.[16][17][18][19] This inhibition leads to decreased

ATP production and a subsequent increase in the AMP/ATP ratio.[20]

Activation of AMP-activated Protein Kinase (AMPK): The rise in the AMP/ATP ratio

allosterically activates AMPK, a key enzyme that regulates cellular energy balance.[21][22]

[23][24][25]

Antiproliferative Effects: By disrupting cellular energetics, Synthalin has demonstrated the

ability to inhibit the proliferation of various cancer cell lines.

Diagram: Simplified Signaling Pathway of Synthalin
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Caption: A simplified overview of Synthalin's mechanism of action.

Concluding Remarks
Synthalin sulfate continues to be a valuable and potent tool for scientists investigating cellular

metabolism and exploring new therapeutic avenues. A thorough understanding of its

physicochemical properties, combined with the application of rigorous analytical and handling

protocols, is fundamental to producing reliable and reproducible scientific data. This guide
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offers a solid foundation to support these research efforts, with an emphasis on scientific

integrity and a clear rationale for experimental choices.
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citations provided throughout this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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